Cas no 2097888-85-0 (2-(2H-1,3-benzodioxol-5-yl)-1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}ethan-1-one)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}ethan-1-one
• CAS No: 2097888-85-0
• MF: C₁₆H₁₇F₂NO₃
• MW: 309.307891607285
• CID: 6220938
• PubChem ID: 131703363
• Update Time: 2025-06-14

2-(2H-1,3-benzodioxol-5-yl)-1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yl)-1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}ethan-1-one
• AKOS039894617
• 2097888-85-0
• 2-(1,3-benzodioxol-5-yl)-1-(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)ethanone
• 2-(2H-1,3-benzodioxol-5-yl)-1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}ethan-1-one
• F6573-6436
• 2-(benzo[d][1,3]dioxol-5-yl)-1-(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)ethan-1-one

• Inchi： 1S/C16H17F2NO3/c17-16(18)9-15(16)3-5-19(6-4-15)14(20)8-11-1-2-12-13(7-11)22-10-21-12/h1-2,7H,3-6,8-10H2
• InChI Key： CSSFONUIQMNPDR-UHFFFAOYSA-N
• SMILES： FC1(CC21CCN(C(CC1=CC=C3C(=C1)OCO3)=O)CC2)F

Computed Properties

• Exact Mass: 309.11764973g/mol
• Monoisotopic Mass: 309.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.8Ų

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}ethan-1-one

Comprehensive Overview of 2-(2H-1,3-benzodioxol-5-yl)-1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}ethan-1-one (CAS No. 2097888-85-0)

The compound 2-(2H-1,3-benzodioxol-5-yl)-1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}ethan-1-one, identified by its CAS No. 2097888-85-0, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its complex architecture, featuring a benzodioxole moiety and a difluoro-azaspiro[2.5]octane scaffold, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a bioactive compound, with studies focusing on its interactions with biological targets and its pharmacokinetic properties.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for innovative treatments for complex diseases. The 2-(2H-1,3-benzodioxol-5-yl)-1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}ethan-1-one stands out due to its unique spirocyclic and fluorinated components, which are known to enhance metabolic stability and bioavailability. These attributes align with current trends in drug design, where fluorine incorporation and spirocyclic frameworks are leveraged to improve drug-like properties. This compound's potential as a lead molecule is further underscored by its ability to modulate specific enzymatic pathways, making it a subject of intense research in academia and industry alike.

The synthesis of CAS No. 2097888-85-0 involves sophisticated organic chemistry techniques, including multi-step reactions and catalytic processes. Its benzodioxole ring, a common pharmacophore in many FDA-approved drugs, contributes to its ligand efficiency and binding affinity. Meanwhile, the difluoro-azaspiro[2.5]octane moiety introduces steric and electronic effects that can fine-tune its interactions with biological targets. This combination of features has led to its exploration in central nervous system (CNS) disorders and inflammatory conditions, areas where novel therapeutics are urgently needed.

From an SEO perspective, queries related to "spirocyclic compounds in drug discovery", "fluorinated bioactive molecules", and "benzodioxole derivatives" are highly relevant to this compound. These keywords reflect the growing interest in structure-activity relationships (SAR) and fragment-based drug design. Additionally, the compound's CAS No. 2097888-85-0 is frequently searched by chemists and researchers seeking detailed spectroscopic data or synthetic protocols. Its inclusion in databases like PubChem and Reaxys further highlights its importance in the scientific community.

Environmental and green chemistry considerations are also pertinent when discussing 2-(2H-1,3-benzodioxol-5-yl)-1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}ethan-1-one. The pharmaceutical industry is increasingly adopting sustainable synthesis methods, and this compound's design may benefit from catalytic fluorination or biocatalytic approaches. Such innovations align with global efforts to reduce the environmental footprint of chemical manufacturing while maintaining high yields and purity.

In conclusion, 2-(2H-1,3-benzodioxol-5-yl)-1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}ethan-1-one (CAS No. 2097888-85-0) represents a fascinating intersection of medicinal chemistry, drug design, and sustainable science. Its structural complexity and potential therapeutic applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in treating challenging diseases, all while adhering to the principles of green and efficient synthesis.